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Pivaloyl Cyanide: Basic Information

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pivaloyl cyanide

CAS No.: 42867-40-3

Cat. No.: S774191

The table below summarizes the key identifiers and physical properties of pivaloyl cyanide that were

available from the search results.

Property Description

Chemical Name Pivaloyl Cyanide [1]

CAS Number 42867-40-3 [1]

Molecular Formula CgHgNO [1]

Molecular Weight 111.14 g/mol [1]

Synonyms 2,2-Dimethylpropanoyl Cyanide; Trimethylacetyl Cyanide [1]
Storage 2-8°C (Refrigerator) [1]

Chemical Structure (CH3)3C-C(=0)-CN

Important Information Gaps and Recommendations

Based on the search results, the following critical information for laboratory use is currently missing:

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s774191?utm_src=pdf-body
https://www.smolecule.com/products/s774191?utm_src=pdf-interest
https://www.smolecule.com/products/s774191?utm_src=pdf-body
https://www.pharmaffiliates.com/en/42867-40-3-pivaloyl-cyanide-pa2702244.html
https://www.pharmaffiliates.com/en/42867-40-3-pivaloyl-cyanide-pa2702244.html
https://www.pharmaffiliates.com/en/42867-40-3-pivaloyl-cyanide-pa2702244.html
https://www.pharmaffiliates.com/en/42867-40-3-pivaloyl-cyanide-pa2702244.html
https://www.pharmaffiliates.com/en/42867-40-3-pivaloyl-cyanide-pa2702244.html
https://www.pharmaffiliates.com/en/42867-40-3-pivaloyl-cyanide-pa2702244.html
https://www.smolecule.com/products/s774191?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e Solvent Selection: No specific data on solubility, compatibility, or elution strength in various organic
solvents.

o Safety Data: No information on toxicity, required personal protective equipment (PPE), or first aid
measures.

¢ Stability: Aside from the storage temperature, no details on stability under various conditions (e.g.,
exposure to light, moisture, or air).

e Experimental Protocols: No step-by-step methodologies for common reactions involving pivaloyl
cyanide.

To create comprehensive troubleshooting guides and FAQs, I suggest you consult the following resources:

o Safety Data Sheets (SDS): Obtain the SDS from the chemical supplier for definitive handling,
hazard, and first-aid information.

¢ Specialized Chemical Databases: Search commercial chemical supplier catalogs (e.g., Sigma-
Aldrich, TCI Chemicals) for solubility data and application notes.

¢ Scientific Literature: Use platforms like SciFinder or Reaxys to find journal articles that detail the
use of pivaloyl cyanide in synthetic procedures, which will provide practical insights into solvent
selection and reaction conditions.

A Framework for Solvent Selection in HPLC Analysis

While not specific to pivaloyl cyanide, the search results do contain general principles for selecting mobile
phase solvents in HPLC, which is a common application context. The following workflow outlines the
decision process for a reversed-phase HPLC method, which you can adapt once specific data for pivaloyl

cyanide is found.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s774191?utm_src=pdf-body-img
https://www.smolecule.com/products/s774191?utm_src=pdf-custom-synthesis
https://www.pharmaffiliates.com/en/42867-40-3-pivaloyl-cyanide-pa2702244.html
https://www.smolecule.com/products/b774191#pivaloyl-cyanide-solvent-selection
https://www.smolecule.com/products/b774191#pivaloyl-cyanide-solvent-selection
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s774191?utm_src=pdf-bulk
https://www.smolecule.com/products/s774191?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s774191?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

